Cas no 2034331-16-1 (N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide)

• Product Name: N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide
• CAS No: 2034331-16-1
• MF: C₁₇H₁₃N₅O₃
• MW: 335.316822767258
• CID: 5334209
• Update Time: 2025-07-15

N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoquinoline-1-carboxamide
• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]isoquinoline-1-carboxamide
• N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide

• Inchi： 1S/C17H13N5O3/c1-10-8-13(21-24-10)16-20-14(25-22-16)9-19-17(23)15-12-5-3-2-4-11(12)6-7-18-15/h2-8H,9H2,1H3,(H,19,23)
• InChI Key： LRAOXAYUQLQBTJ-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C3C=CC=CC=3C=CN=2)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• XLogP3: 2
• Topological Polar Surface Area: 107

Additional information on N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide

Comprehensive Analysis of N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide (CAS No. 2034331-16-1)

The compound N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide (CAS No. 2034331-16-1) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines an isoquinoline core with 1,2,4-oxadiazole and 5-methyl-1,2-oxazole moieties, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological pathways, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The structural complexity of N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide allows for selective interactions with enzymes and receptors, a feature highly sought after in the development of next-generation therapeutics. Its CAS No. 2034331-16-1 is frequently searched in academic databases, reflecting its growing relevance in pharmacological screening and structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in inflammatory diseases. The 1,2,4-oxadiazole ring, a known pharmacophore, contributes to its anti-inflammatory properties, while the isoquinoline scaffold enhances its bioavailability. This dual functionality positions it as a viable candidate for addressing conditions like rheumatoid arthritis and chronic inflammation, topics that dominate current healthcare discussions. Moreover, its 5-methyl-1,2-oxazole component has been linked to improved metabolic stability, a critical factor in drug development.

The synthesis of N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in peer-reviewed journals. Researchers often explore its derivatives to optimize efficacy and reduce side effects, a strategy aligned with the personalized medicine movement. The compound’s CAS No. 2034331-16-1 serves as a key identifier in patent filings and scientific literature, underscoring its commercial and academic value.

From a molecular docking perspective, this compound exhibits high affinity for specific protein targets, making it a subject of interest in computational chemistry. The integration of AI-driven drug design tools has further accelerated its study, as machine learning models predict its interactions with unprecedented accuracy. This synergy between traditional synthesis and cutting-edge technology exemplifies the evolution of modern pharmaceutical research.

In conclusion, N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}isoquinoline-1-carboxamide (CAS No. 2034331-16-1) represents a versatile and innovative compound with broad implications for drug discovery. Its structural uniqueness and biological activity make it a focal point for researchers tackling complex diseases. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in shaping the future of therapeutic interventions.